Cas no 174417-26-6 (Propanoic acid, 2-(1,1-dimethylethoxy)-, ethyl ester, (2S)-)

• Product Name: Propanoic acid, 2-(1,1-dimethylethoxy)-, ethyl ester, (2S)-
• CAS No: 174417-26-6
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 1367694
• PubChem ID: 12193480
• Update Time: 2025-04-20

Propanoic acid, 2-(1,1-dimethylethoxy)-, ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(1,1-dimethylethoxy)-, ethyl ester, (2S)-
• ethyl (2S)-2-[(2-methylpropan-2-yl)oxy]propanoate
• SCHEMBL6669391
• DTXSID70479901
• 174417-26-6

• Inchi： 1S/C9H18O3/c1-6-11-8(10)7(2)12-9(3,4)5/h7H,6H2,1-5H3/t7-/m0/s1
• InChI Key： WMDCTIWVKYQABP-ZETCQYMHSA-N
• SMILES： O([C@H](C(=O)OCC)C)C(C)(C)C

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53